Cas no 1781892-69-0 ((1-Methanesulfonylazepan-3-yl)methanamine)
(1-Methanesulfonylazepan-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-765352
- (1-methanesulfonylazepan-3-yl)methanamine
- 1781892-69-0
- (1-Methanesulfonylazepan-3-yl)methanamine
-
- Inchi: 1S/C8H18N2O2S/c1-13(11,12)10-5-3-2-4-8(6-9)7-10/h8H,2-7,9H2,1H3
- InChI Key: YATVOIFIMNKSOS-UHFFFAOYSA-N
- SMILES: S(C)(N1CCCCC(CN)C1)(=O)=O
Computed Properties
- Exact Mass: 206.10889899g/mol
- Monoisotopic Mass: 206.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 71.8Ų
(1-Methanesulfonylazepan-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765352-0.05g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-765352-0.1g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-765352-0.25g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-765352-0.5g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-765352-1.0g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-765352-2.5g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-765352-5.0g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-765352-10.0g |
(1-methanesulfonylazepan-3-yl)methanamine |
1781892-69-0 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
(1-Methanesulfonylazepan-3-yl)methanamine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (1-Methanesulfonylazepan-3-yl)methanamine
Introduction to CAS No. 1781892-69-0: (1-Methanesulfonylazepan-3-yl)methanamine
The compound with CAS No. 1781892-69-0, commonly referred to as (1-Methanesulfonylazepan-3-yl)methanamine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The methanesulfonyl group attached to the azepane ring introduces interesting functional characteristics, making it a subject of interest for researchers worldwide.
Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry, particularly in the design of bioactive compounds with enhanced pharmacokinetic profiles. The methanamine moiety in this compound further enhances its versatility, enabling it to participate in various chemical reactions and biological interactions. Researchers have explored its role in inhibiting specific enzymes and its potential as a precursor for more complex molecular structures.
One of the most notable advancements involving (1-Methanesulfonylazepan-3-yl)methanamine is its application in the synthesis of novel therapeutic agents. By leveraging its structural flexibility, scientists have successfully incorporated it into drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate cellular pathways without significant toxicity has made it a valuable asset in preclinical studies.
In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions, leading to higher yields and purer products. This approach not only streamlines production but also aligns with green chemistry principles by minimizing waste and energy consumption.
The structural integrity of (1-Methanesulfonylazepan-3-yl)methanamine plays a crucial role in its stability and reactivity. The azepane ring provides a rigid framework that enhances molecular recognition, while the methanesulfonyl group introduces electron-withdrawing effects, influencing the compound's electronic properties. These attributes make it an ideal candidate for exploring supramolecular chemistry and self-assembling systems.
Moreover, computational studies using advanced molecular modeling techniques have provided deeper insights into the compound's behavior at the molecular level. Researchers have utilized tools like density functional theory (DFT) to analyze its electronic structure and predict its interactions with biological targets. These computational approaches have significantly accelerated the discovery process, enabling scientists to design more effective drug candidates.
In conclusion, (1-Methanesulfonylazepan-3-yl)methanamine represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational methods, position it as a key player in future innovations within the chemical sciences.
1781892-69-0 ((1-Methanesulfonylazepan-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)